![molecular formula C8H4BrFN2O2 B1471227 8-Bromo-6-fluoro-imidazo[1,2-a]pyridine-2-carboxylic acid CAS No. 1421312-07-3](/img/structure/B1471227.png)
8-Bromo-6-fluoro-imidazo[1,2-a]pyridine-2-carboxylic acid
Overview
Description
“8-Bromo-6-fluoro-imidazo[1,2-a]pyridine-2-carboxylic acid” is a compound that belongs to the class of imidazopyridines . Imidazopyridine is an important fused bicyclic 5–6 heterocycle and is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry . This moiety is also useful in material science because of its structural character .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines has been a topic of interest in recent years. Various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions have been employed .Molecular Structure Analysis
The molecular weight of “this compound” is 259.03 . The IUPAC name for this compound is 8-bromo-6-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid .Chemical Reactions Analysis
The synthesis of imidazo[1,2-a]pyridines often involves the condensation of 2-aminopyridine with various substrates . The reaction outcome is explained by the initial iodine catalyzed condensation between the ketone and exocyclic amino group and subsequent tautomerization, cyclization, and oxidative aromatization .Scientific Research Applications
Automated Synthesis of Imidazo[1,2-a] Heterocycles
A significant advancement in the synthesis of imidazo[1,2-a]pyridine-2-carboxylic acids, including derivatives such as 8-Bromo-6-fluoro-imidazo[1,2-a]pyridine-2-carboxylic acid, was achieved through the development of a fully automated continuous flow synthesis. This method, originating from the combination of 2-aminopyridines and bromopyruvic acid, represents a notable improvement over traditional in-flask methods, streamlining the multistep synthesis of complex imidazo[1,2-a]pyridine-2-carboxamides without the need for intermediate isolation (Herath, Dahl, & Cosford, 2010).
Diverse Synthesis Routes
Research into the synthesis of 8-Hydroxyimidazo[1,2-a]pyridine-2-carboxylic Acid and its derivatives, closely related to 8-Bromo-6-fluoro variants, has expanded the understanding of imidazo[1,2-a]pyridine chemistry. The cyclization of 2-aminopyridin-3-ol with bromopyruvic acid, leading to various amide couplings, highlights the flexibility and potential of imidazo[1,2-a]pyridines in chemical synthesis and potential applications in drug development and other fields (Stanovnik et al., 2008).
Antimicrobial Activity
The synthesis and evaluation of novel Imidazo[1,2-a]pyridine and imidazo[2,1-b][1,3]benzothiazole motifs, including those with bromo-fluoro substituents similar to this compound, have shown promising antimicrobial activities. These compounds exhibited strong inhibition against various bacterial and fungal strains, with bromo-fluoro substituents significantly enhancing antimicrobial activity. This research underscores the potential of imidazo[1,2-a]pyridine derivatives in developing new antimicrobial agents (Al‐Tel, Al‐Qawasmeh, & Zaarour, 2011).
Enzyme Inhibition for Disease Treatment
Imidazo[1,2-a]pyridine derivatives, including 6-bromo-imidazo[4,5-b]pyridine compounds, have been synthesized for potential use as enzyme inhibitors, specifically targeting S. aureus tyrosyl-tRNA synthetase. The molecular docking studies suggest these compounds, through systematic structural modifications, could serve as potent inhibitors, offering a pathway for the development of new treatments for bacterial infections (Jabri et al., 2023).
Mechanism of Action
While the specific mechanism of action for “8-Bromo-6-fluoro-imidazo[1,2-a]pyridine-2-carboxylic acid” is not mentioned in the search results, imidazo[1,2-a]pyridines are known for their broad spectrum of biological activity profiles . Several representatives are clinically used in various fields, including cardiotonic agents, analgesics, anticancer agents, antiosteoporosis drugs, and treatments for insomnia and brain disorders .
It should be stored at a temperature between 28 C .
Future Directions
Imidazo[1,2-a]pyridines have a wide range of applications in medicinal chemistry and material science . As such, the development of new synthetic protocols for the construction of an imidazo[1,2-a]pyridine core is a topic of ongoing research . The focus is on improving the ecological impact of the classical schemes and developing environmentally benign synthetic strategies .
Properties
IUPAC Name |
8-bromo-6-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4BrFN2O2/c9-5-1-4(10)2-12-3-6(8(13)14)11-7(5)12/h1-3H,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBFJRGWQGMBRCK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C2=NC(=CN2C=C1F)C(=O)O)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrFN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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